Cas no 1706434-57-2 (4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one)
4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one
- 2-Piperazinone, 4-[3-(aminomethyl)-5,6-dimethyl-2-pyridinyl]-
-
- Inchi: 1S/C12H18N4O/c1-8-5-10(6-13)12(15-9(8)2)16-4-3-14-11(17)7-16/h5H,3-4,6-7,13H2,1-2H3,(H,14,17)
- InChI Key: MLJOBJODOLCLSO-UHFFFAOYSA-N
- SMILES: N1CCN(C2=NC(C)=C(C)C=C2CN)CC1=O
4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507955-1g |
4-(3-(Aminomethyl)-5,6-dimethylpyridin-2-yl)piperazin-2-one |
1706434-57-2 | 97% | 1g |
$735 | 2022-09-02 |
4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one
Introduction to 4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one (CAS No. 1706434-57-2) and Its Emerging Applications in Chemical Biology and Medicine
4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one, identified by its CAS number 1706434-57-2, is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic piperazine derivative exhibits a dual functionality, combining a pyridine core with an aminomethyl substituent, which positions it as a versatile scaffold for the development of novel therapeutic agents. The compound’s molecular architecture suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery and molecular research.
The pyridine ring in 4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one is a well-established pharmacophore in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to modulate enzyme activity and receptor binding. The presence of the 3-amino methyl group enhances the compound’s reactivity, allowing for further derivatization and functionalization. This feature is particularly valuable in medicinal chemistry, where structural modifications can fine-tune pharmacological properties such as solubility, bioavailability, and target specificity.
The 5,6-dimethyl substitution on the pyridine ring contributes to the compound’s steric profile, influencing its interactions with biological targets. Such structural elements are often exploited to improve binding affinity and selectivity, critical factors in the development of small-molecule drugs. The piperazine moiety further enhances the compound’s potential as a pharmacological tool, given its role in modulating neurotransmitter systems and enzyme inhibition.
Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of compounds like 4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one. These techniques have identified potential applications in areas such as central nervous system (CNS) disorders, inflammation, and metabolic diseases. For instance, studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering insights into novel therapeutic strategies for conditions like depression and anxiety.
The aminomethyl group serves as a versatile handle for further chemical modifications, allowing for the synthesis of libraries of analogs with tailored biological activities. This flexibility has been leveraged in recent research to develop compounds with enhanced efficacy and reduced side effects. Techniques such as structure-based drug design and fragment-based drug discovery are being employed to optimize the pharmacokinetic properties of these derivatives.
In addition to its potential in therapeutic applications, 4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one has shown promise as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it useful for studying enzyme mechanisms and receptor function. Researchers are exploring its use as an intermediate in the synthesis of more complex molecules, further expanding its utility in synthetic chemistry.
The dimethyl substitution on the pyridine ring not only influences steric interactions but also impacts electronic properties, which can be critical for drug-receptor binding. This dual influence makes 4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one a fascinating subject for computational studies aimed at understanding structure-function relationships. Advanced modeling techniques are being used to predict how subtle changes in its structure will affect its biological activity.
One particularly intriguing aspect of this compound is its potential role in modulating inflammatory pathways. Emerging research indicates that piperazine derivatives may interact with enzymes involved in cytokine production and signaling cascades. This has sparked interest in developing novel anti-inflammatory agents based on this scaffold. Preclinical studies are underway to evaluate the efficacy of these derivatives in models of acute and chronic inflammation.
The development of new synthetic methodologies has also contributed to the growing interest in 4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one. Efficient synthetic routes allow for rapid production of large quantities of material for both research and commercial purposes. These advances are crucial for enabling high-throughput screening campaigns and ensuring sufficient material is available for preclinical testing.
Future directions in research on this compound include exploring its potential as an intermediate in the synthesis of more complex biologics. The aminomethyl group provides a convenient site for conjugation to other biomolecules, making it a valuable building block for peptide mimetics and other therapeutic agents. Additionally, researchers are investigating its use as a probe molecule to study protein-protein interactions relevant to human disease.
The structural features of 4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one also make it an attractive candidate for developing next-generation therapeutics that target multiple disease pathways simultaneously. By leveraging computational tools and innovative synthetic strategies, scientists aim to optimize this compound into a lead molecule with broad therapeutic potential.
In conclusion,4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazinone (CAS No: 1706434–57–2) represents a promising area of investigation within chemical biology and medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with applications across multiple disease areas. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.
1706434-57-2 (4-(3-Aminomethyl-5,6-dimethyl-pyridin-2-yl)-piperazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)